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Technical Support Center: Transbhond Adhesives

This guide provides researchers, scientists, and drug development professionals with detailed
troubleshooting information and frequently asked questions for managing moisture
contamination during bonding procedures with Transbond™ adhesives.

Frequently Asked Questions (FAQs)

Q1: What are the primary signs of moisture contamination during a bonding experiment?

Al: The most significant indicator of moisture contamination is premature or widespread bond
failure.[1] When debonding occurs, the location of the remaining adhesive can suggest the
point of failure. If the adhesive remains entirely on the bracket with a clean enamel surface, it
often points to an issue at the enamel-primer interface, where moisture contamination is a
common cause.[2] Other signs include a milky or frosty appearance on the etched enamel
surface if it becomes contaminated with saliva, which can inhibit proper resin penetration.[3]

Q2: How does moisture or saliva contamination quantitatively affect the bond strength of
Transbond adhesives?
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A2: Saliva contamination significantly reduces the shear bond strength (SBS) of hydrophobic
adhesives like Transbond™ XT. For instance, studies have shown the SBS of Transbond XT
can drop from over 16 MPa in dry conditions to as low as 2.43 MPa when contaminated with
saliva.[3][4] Hydrophilic or "moisture-tolerant” systems, such as Transbond™ Plus Color
Change adhesive or using Transbond™ MIP Moisture Insensitive Primer, are less affected by
moisture, though a completely dry field still typically yields the highest bond strengths.[5][6]
Saliva contamination has been shown to significantly lower the bond strength of even
Transbond MIP.[7]

Q3: What is Transbond™ MIP Moisture Insensitive Primer and how does it work?

A3: Transbond™ MIP is a hydrophilic ("moisture-friendly") primer designed to enable
orthodontic bonding on tooth surfaces that may be slightly contaminated with water or saliva
after etching.[8][9] Its hydrophilic nature allows it to displace small amounts of moisture, which
would typically interfere with the micromechanical retention of hydrophobic primers.[10] This
makes it particularly useful in clinical or experimental settings where achieving perfect moisture
control is challenging.[6] Clinically, this means that after rinsing away the etchant, completely
drying the tooth surface is not required before primer application.[8][11][12]

Q4: Can | apply Transbond™ MIP primer to a completely dry tooth surface?

A4: Yes. Applying Transbond™ MIP to a dry tooth surface will not negatively affect the bond
strength.[11] It provides comparable bond strength to conventional primers in dry conditions.[8]
[13]

Troubleshooting Guide

Q5: My bonded brackets are failing. How can | troubleshoot the cause, specifically relating to
moisture?

A5: To diagnose the cause of bond failure, first determine the location of the adhesive after the
bracket has debonded. This is the most critical diagnostic step.[14] Answering the question
"Where is the adhesive?" helps isolate the point of failure in the bonding protocol.[14] The
workflow below outlines a systematic approach to troubleshooting.
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Bond Failure Occurs

Where is the adhesive remnant?

On Tooth

Adhesive remains on bracket.
Tooth surface is clean.

Mixed

On Bracket

Adhesive is on both

Adhesive remains on tooth.
Bracket base is clean. tooth and bracket.

Potential Cause:
- Cohesive failure within the adhesive
- Indicates bond strength was exceeded
- Less likely a protocol error

Potential Causes: Potential Causes:
- Inadequate light curing - Moisture (saliva/water) contamination of etched enamel

- Bracket base contamination - Inadequate etching
- Defective bracket base - Contaminated primer or air source

Click to download full resolution via product page

Caption: Troubleshooting workflow for bond failure analysis.

Q6: | accidentally contaminated an etched tooth surface with saliva before applying the primer.
What is the recovery protocol?

A6: Saliva contamination on etched enamel introduces organic material that blocks the
microporosities required for mechanical retention, significantly reducing bond strength.[3] The
recommended recovery protocol is to re-etch the surface. You should rinse the surface
thoroughly with water, dry it completely, and then re-apply the acid etchant according to the
manufacturer's instructions before proceeding with the priming step.

Q7: What is the correct application and recovery protocol if a surface primed with Transbond™
MIP gets contaminated?

A7: If a tooth surface that has already been primed with Transbond™ MIP becomes
contaminated with water or saliva, you do not need to re-etch.[11] The recovery protocol is
simpler. Apply a fresh coat of Transbond™ MIP primer directly over the contaminated area,
use a gentle stream of air for 2-5 seconds to evaporate the solvent and distribute the primer
evenly, and then proceed immediately to bonding.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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